Cas no 1092580-91-0 (5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide)

• Product Name: 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide
• CAS No: 1092580-91-0
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 833412
• Update Time: 2026-04-29

5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide
• 5-Bromo-1h-pyrrolo(2,3-b)pyridine 7-oxide
• 5-bromo-7-hydroxypyrrolo[2,3-b]pyridine
• Carmegliptin

• Inchi： InChI=1S/C7H5BrN2O/c8-6-3-5-1-2-9-7(5)10(11)4-6/h1-4,9H
• InChI Key： HDLSIKCINXNWPW-UHFFFAOYSA-N
• SMILES： C1=CNC2=[N+](C=C(C=C12)Br)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.87

Additional information on 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide

Introduction to 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide (CAS No. 1092580-91-0)

5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide, identified by the CAS number 1092580-91-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its diverse biological activities and potential applications in drug development. The presence of both bromine and an oxo group in its molecular framework imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural integrity of 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide is characterized by a fused ring system consisting of a pyrrole ring and a pyridine ring, interconnected at the 2-position of the pyrrole and the 3-position of the pyridine. This bicyclic architecture is known to contribute to its pharmacological properties by influencing binding interactions with biological targets. The bromine substituent at the 5-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular entities. Additionally, the oxo group at the 7-position introduces polarity and potential hydrogen bonding capabilities, which can modulate bioavailability and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrolopyridine scaffolds. 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide has emerged as a key precursor in synthesizing bioactive molecules targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial, antiviral, and anticancer properties. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups that can fine-tune biological activity.

One of the most compelling aspects of 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide is its role in developing kinase inhibitors. Kinases are enzymes central to numerous cellular signaling pathways and are frequently implicated in cancer and inflammatory diseases. Researchers have leveraged this compound to create inhibitors that selectively target specific kinases by modulating the pyrrolopyridine core's interactions with the enzyme's active site. The oxo group at the 7-position plays a crucial role in these interactions by participating in hydrogen bonding or forming salt bridges with amino acid residues in the kinase pocket. This has led to the discovery of several lead compounds that exhibit promising preclinical activity.

The synthesis of 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes involve cyclization reactions followed by halogenation and oxidation steps. Advances in catalytic systems have enabled more efficient and sustainable methods for producing this compound, reducing reliance on hazardous reagents and minimizing waste generation. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent publications highlight innovative applications of 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide in drug discovery beyond traditional kinase inhibition. For example, researchers have explored its potential as a scaffold for developing antibodies-targeted therapies. By incorporating this compound into immunogenic peptides or protein fragments, novel epitopes can be created that elicit stronger immune responses. Additionally, its structural features make it suitable for designing small molecules that enhance drug delivery systems, such as prodrugs or targeted nanoparticles.

The oxo group at the 7-position of 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide also contributes to its utility as a ligand in coordination chemistry. Transition metal complexes derived from this compound have shown promise in catalyzing difficult transformations under mild conditions. These metal complexes can serve as catalysts for C-C bond formation or as sensors for detecting small molecules relevant to disease diagnostics. The ability to tune electronic properties through substituent variations makes this compound an attractive candidate for developing next-generation catalysts.

As computational chemistry methodologies advance, virtual screening approaches are increasingly employed to identify promising derivatives of 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide before experimental synthesis. Molecular docking simulations allow researchers to predict binding affinities and optimize structures for improved potency against biological targets. This interdisciplinary approach combines experimental expertise with computational power to accelerate drug discovery pipelines significantly.

The future prospects for 5-Bromo-1H-pyrrolo[2,3-b]pyridine 7-oxide are vast and multifaceted. Ongoing research aims to expand its applications into areas such as neurodegenerative diseases and infectious disorders by designing analogs with enhanced specificity and reduced toxicity profiles. Collaborative efforts between academia and industry are essential to translate these findings into clinical candidates that address unmet medical needs worldwide.